Cas no 36588-29-1 (Benzene,(octadecyloxy)-)

Benzene,(octadecyloxy)- structure
Benzene,(octadecyloxy)- structure
Product Name:Benzene,(octadecyloxy)-
CAS No:36588-29-1
MF:C24H42O
MW:346.589687824249
CID:318907
PubChem ID:292601
Update Time:2025-04-19

Benzene,(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(octadecyloxy)-
    • octadecoxybenzene
    • (octadecyloxy)benzene
    • 1-Phenoxyoctadecan
    • 1-phenoxyoctadecane
    • AC1L6ICL
    • AC1Q57KY
    • NSC158447
    • octadecyl phenyl ether
    • octadecyloxybenzene
    • octadecyl-phenyl ether
    • Octadecyl-phenyl-aether
    • phenyl octadecyl ether
    • STK086765
    • SureCN1517457
    • AKOS001584331
    • 36588-29-1
    • QDYGCAOQFANHSG-UHFFFAOYSA-N
    • SCHEMBL1517457
    • DTXSID90303471
    • NSC-158447
    • Inchi: 1S/C24H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25-24-21-18-17-19-22-24/h17-19,21-22H,2-16,20,23H2,1H3
    • InChI Key: QDYGCAOQFANHSG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 346.32376
  • Monoisotopic Mass: 346.323565959g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 8.32690

Benzene,(octadecyloxy)- Related Literature

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